Dexamethazone metasulfobenzoate sodium
Dexamethazone metasulfobenzoate sodium
Dexamethasone sodium m-sulfobenzoate is a sulfonatobenzoate. It derives from a dexamethasone.
Brand Name:
Vulcanchem
CAS No.:
3936-02-5
VCID:
VC0559807
InChI:
InChI=1S/C29H33FO9S.Na/c1-16-11-22-21-8-7-18-13-19(31)9-10-26(18,2)28(21,30)23(32)14-27(22,3)29(16,35)24(33)15-39-25(34)17-5-4-6-20(12-17)40(36,37)38;/h4-6,9-10,12-13,16,21-23,32,35H,7-8,11,14-15H2,1-3H3,(H,36,37,38);/t16-,21+,22+,23+,26+,27+,28+,29+;/m1./s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C5=CC(=CC=C5)S(=O)(=O)[O-])O)C)O)F)C.[Na+]
Molecular Formula:
C29H33FNaO9S
Molecular Weight:
599.6 g/mol
Dexamethazone metasulfobenzoate sodium
CAS No.: 3936-02-5
Inhibitors
VCID: VC0559807
Molecular Formula: C29H33FNaO9S
Molecular Weight: 599.6 g/mol
* For research use only. Not for human or veterinary use.
| Description | Dexamethasone sodium m-sulfobenzoate is a sulfonatobenzoate. It derives from a dexamethasone. |
|---|---|
| CAS No. | 3936-02-5 |
| Product Name | Dexamethazone metasulfobenzoate sodium |
| Molecular Formula | C29H33FNaO9S |
| Molecular Weight | 599.6 g/mol |
| IUPAC Name | sodium;3-[2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]carbonylbenzenesulfonate |
| Standard InChI | InChI=1S/C29H33FO9S.Na/c1-16-11-22-21-8-7-18-13-19(31)9-10-26(18,2)28(21,30)23(32)14-27(22,3)29(16,35)24(33)15-39-25(34)17-5-4-6-20(12-17)40(36,37)38;/h4-6,9-10,12-13,16,21-23,32,35H,7-8,11,14-15H2,1-3H3,(H,36,37,38);/t16-,21+,22+,23+,26+,27+,28+,29+;/m1./s1 |
| Standard InChIKey | QPTXTASNUUATEQ-RDWMNNCQSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)COC(=O)C5=CC(=CC=C5)S(=O)(=O)O)O)C)O)F)C.[Na] |
| SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C5=CC(=CC=C5)S(=O)(=O)[O-])O)C)O)F)C.[Na+] |
| Canonical SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C5=CC(=CC=C5)S(=O)(=O)O)O)C)O)F)C.[Na] |
| PubChem Compound | 167995996 |
| Last Modified | Aug 15 2023 |
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